Direct Cytotoxicity Comparison: 4,22-Stigmastadiene-3-one vs. Stigmasterol Against HT1080 Human Fibrosarcoma Cells
In a head-to-head cytotoxicity evaluation of eight compounds against the human HT1080 fibrosarcoma cell line, 4,22-stigmastadiene-3-one exhibited measurable cytotoxicity with an IC50 of 0.3 mM, whereas its biosynthetic precursor stigmasterol failed to achieve 50% cell death at the maximum tested concentration of 500 mM, precluding IC50 determination [1]. Stigmasterol was explicitly reported as 'rendering impossible the determination of an IC50' due to insufficient activity [1]. This represents a minimum potency differential exceeding 1,600-fold under identical assay conditions. The α,β-unsaturated ketone pharmacophore in 4,22-stigmastadiene-3-one was identified as the biologically active site responsible for this enhanced cytotoxicity relative to the Δ5-3β-hydroxy system of stigmasterol [1].
| Evidence Dimension | Cytotoxicity (IC50) against human HT1080 fibrosarcoma cell line |
|---|---|
| Target Compound Data | IC50 = 0.3 mM (300 µM) |
| Comparator Or Baseline | Stigmasterol: IC50 not determinable (>500 mM) |
| Quantified Difference | >1,600-fold greater potency (minimum estimate) |
| Conditions | HT1080 human fibrosarcoma cells, 48-hour treatment, solvent controls included |
Why This Matters
This difference directly informs compound selection when cytotoxicity is a desired or undesired endpoint; stigmasterol substitution would yield functionally inert material in this assay system.
- [1] Sandjo LP, Rincheval V, Ngadjui BT, Kirsch G. Cytotoxic effect of some pentacyclic triterpenes and hemisynthetic derivatives of stigmasterol. Chemistry of Natural Compounds. 2011;47(5):731-734. View Source
